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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions for researchers, scientists, and drug development professionals working with
Diethylmethoxyborane.

Frequently Asked Questions (FAQS)

Q1: What is Diethylmethoxyborane and why is it considered hazardous?

Al: Diethylmethoxyborane is a colorless or yellowish transparent liquid used in
pharmaceutical and organic synthesis.[1][2] It is highly hazardous due to its pyrophoric nature,
meaning it can ignite spontaneously in air.[3][4][5] It is also classified as a highly flammable
liquid and vapor.[6][7]

Q2: What are the primary hazards associated with Diethylmethoxyborane exposure?

A2: Diethylmethoxyborane poses several health risks. It is harmful if swallowed, inhaled, or in
contact with skin.[3][7] It can cause severe skin burns, eye damage, and may lead to an
allergic skin reaction.[3][5][6] Additionally, it is suspected of causing cancer and may cause
damage to organs through prolonged or repeated exposure.[5][6][7]

Q3: What immediate actions should be taken in case of accidental exposure?

A3:
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o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[8]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, ensuring to
hold the eyelids open.[8] Seek immediate medical attention.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4][6] Never give anything by
mouth to an unconscious person.[8] In all cases of exposure, seek immediate medical
attention.[6]

Q4: How should Diethylmethoxyborane be stored?

A4: Store Diethylmethoxyborane in a tightly closed container in a cool, dry, and well-
ventilated place, away from heat, sparks, and open flames.[4][8] It should be handled and
stored under an inert gas like dry nitrogen or argon.[8] Some formulations may form explosive
peroxides over time, so containers should be dated upon opening and checked for peroxide
formation.[4][5]

Troubleshooting Guide
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Issue Possible Cause Solution
Cover the spill with dry lime,
sand, or soda ash. Use non-
sparking tools to place the
Small spill of Accidental release during material into a covered

Diethylmethoxyborane

transfer or handling.

container for disposal.
Ventilate the area and wash
the spill site after cleanup.[8]
Do not use water or

halogenated extinguishers.[8]

Fire involving

Diethylmethoxyborane

Spontaneous ignition upon
contact with air or exposure to

an ignition source.

For small fires, use a dry
chemical, carbon dioxide
(C0O2), or sand to extinguish.
[4] Do NOT use water. For
larger fires, an alcohol-
resistant foam may be used.[4]
If possible and safe, shut off
the source of the leak.[3]
Firefighters should wear self-
contained breathing apparatus

and full protective gear.[4][7]

Crystals observed in

Diethylmethoxyborane solution

Potential peroxide formation,
especially in solutions with
THF.

If peroxide formation is
suspected, do not open or
move the container as it could
be extremely dangerous.[4][5]
[6] Contact your institution's
environmental health and
safety department for guidance

on disposal.

Quantitative Data Summary
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Property Value Source
Molecular Formula C5H13BO [3]
Molecular Weight 99.97 g/mol [3]
Density (Neat) 0.761 g/mL at 25 °C [9][10]
Density (1.0 M in THF) 0.868 g/mL at 25 °C

Flash Point (Neat) -9°C [1]
Flash Point (50% in THF) -17 °C [2]
Flash Point (1.0 M in THF) -18 °C (closed cup)

Experimental Protocols: Safe Handling Workflow
Preparation and Personal Protective Equipment (PPE)

o Work Area: All manipulations should be performed in a certified chemical fume hood with the
sash at the lowest practical height. The work area should be free of flammable materials and
ignition sources.

 Inert Atmosphere: Use an inert atmosphere (e.g., nitrogen or argon) for all transfers and
reactions. This can be achieved using a glovebox or Schlenk line techniques.

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical safety goggles and a face shield.[7]

o

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8]

o

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[8]

[¢]

Respiratory Protection: For operations with a potential for inhalation exposure, use a
NIOSH/MSHA approved respirator.[7][8]

Reagent Transfer
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o Syringe/Cannula Transfer: Use a clean, dry, and inert gas-purged syringe or double-tipped
needle (cannula) for transferring Diethylmethoxyborane.

e Grounding: Ensure that both the source and receiving containers are properly grounded to
prevent static discharge.[4][6]

» Slow Addition: When adding Diethylmethoxyborane to a reaction mixture, do so slowly and
in a controlled manner to manage any exothermic reactions.

Waste Disposal

e Quenching: Unused or residual Diethylmethoxyborane must be quenched safely. A
common method is to slowly add the borane solution to a stirred, cooled (ice bath) solution of
a protic solvent like isopropanol. The quenching process should be done under an inert
atmosphere.

o Waste Collection: Collect all guenched waste in a properly labeled hazardous waste
container.

e Regulations: Dispose of all waste in accordance with local, state, and federal regulations.[8]

Preparation Handling Cleanup & Disposal
Don PPE & Prepare Inert Gas Transfer | Controlled Addition Quench Excess - Dispose of
Inert Atmosphere (Syringe/Cannula) o to Reaction Reagent | Hazardous Waste

Click to download full resolution via product page

Caption: Safe handling workflow for Diethylmethoxyborane.
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Caption: Emergency response logical relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Safe Handling of
Diethylmethoxyborane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030974#safe-handling-techniques-for-pyrophoric-
diethylmethoxyborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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